1,2-Benzisothiazole-3-carboxylic acid
Overview
Description
Synthesis Analysis
Research on the synthesis of 1,2-Benzisothiazole-3-carboxylic acid and its derivatives demonstrates the diversity of methods available. For instance, the reaction of 3-chloro-1,2-benzisothiazole with diethyl malonate in the presence of tetra-alkylammonium salts under phase-transfer catalysis conditions yields several products, including derivatives of 1,2-Benzisothiazole-3-carboxylic acid (Mossini et al., 1979). Additionally, a one-stage synthesis method from α-substituted o-toluidines with thionyl chloride has been reported, highlighting a pathway to 2,1-benzisothiazole-3-carboxylic acid with significant yield (Davis et al., 1973).
Molecular Structure Analysis
The molecular structure of 1,2-Benzisothiazole-3-carboxylic acid derivatives has been elucidated through various analytical techniques, including X-ray crystallography. The structure of these compounds reveals interesting aspects of their molecular geometry and potential for chemical reactivity (Mossini et al., 1979).
Scientific Research Applications
Inhibition of SGLT2
- Scientific Field : Metabolic Pathways and Drug Discovery .
- Application Summary : 1,2-Benzisothiazole-3-carboxylic acid is used in the synthesis of inhibitors for Sodium-Glucose Transport proteins (SGLT2), which play a crucial role in glucose regulation in kidneys .
- Methods of Application : The compound is used in the synthesis of Benzisothiazole- and Indolizine-β-D-glucopyranoside inhibitors. The synthesis involves reactions carried out under a nitrogen atmosphere at ambient temperature .
- Results or Outcomes : The synthesized inhibitors were found to be effective in inhibiting SGLT2, which could have potential implications in the treatment of diabetes .
Synthesis of Benzimidazoles
- Scientific Field : Organic Chemistry and Drug Discovery .
- Application Summary : 1,2-Benzisothiazole-3-carboxylic acid is used in the synthesis of benzimidazoles, a key structural motif in drug design .
- Methods of Application : The compound is used in a novel HBTU-promoted methodology for the one-pot synthesis of indole, alkyl, and alpha-amino benzimidazoles .
- Results or Outcomes : The method provided direct access to alpha-aminobenzimidazoles, a useful synthon for chemical catalysis and drug discovery, from commercially available carboxylic acids .
General Use in Organic Synthesis
- Scientific Field : Organic Chemistry .
- Application Summary : 1,2-Benzisothiazole-3-carboxylic acid is a chemical compound used in organic synthesis . It’s often used as a building block in the synthesis of more complex molecules .
- Methods of Application : The specific methods of application can vary greatly depending on the target molecule. Typically, it would be used in a reaction under controlled conditions to form a desired product .
- Results or Outcomes : The outcomes can also vary greatly. In general, the use of this compound in organic synthesis can lead to the creation of a wide variety of complex molecules .
Use in the Synthesis of Plant Defense Elicitors
- Scientific Field : Plant Science .
- Application Summary : While not directly mentioned, carboxylic acid derivatives, such as 1,2-Benzisothiazole-3-carboxylic acid, could potentially be used in the synthesis of plant defense elicitors .
- Methods of Application : The specific methods of application would depend on the exact nature of the elicitor being synthesized .
- Results or Outcomes : The use of such elicitors can help enhance the resistance of plants to various diseases .
Safety And Hazards
While specific safety and hazard information for 1,2-Benzisothiazole-3-carboxylic acid is not available, it is generally recommended to avoid breathing mist, gas or vapours, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak5.
Future Directions
The increasing series of developments leading benzisoxazole-containing highly active molecules supports the hope that these scaffolds will become more promising drug candidates6. In this perspective, researchers working in the fields of medicinal chemistry need to pay more attention in exploring the wide spectrum applications of these motifs6.
properties
IUPAC Name |
1,2-benzothiazole-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5NO2S/c10-8(11)7-5-3-1-2-4-6(5)12-9-7/h1-4H,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KTORKRBAIRTBCP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NS2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10193992 |
Source
|
| Record name | 1,2-Benzisothiazole-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10193992 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,2-Benzisothiazole-3-carboxylic acid | |
CAS RN |
40991-34-2 |
Source
|
| Record name | 1,2-Benzisothiazole-3-carboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=40991-34-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,2-Benzisothiazole-3-carboxylic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0040991342 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,2-Benzisothiazole-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10193992 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,2-benzothiazole-3-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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